6-(4-((5-oxo-4-(o-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[4-[[4-(2-methylphenyl)-5-oxo-1H-1,2,4-triazol-3-yl]methyl]piperidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C20H22N6O3/c1-13-4-2-3-5-16(13)26-17(22-24-20(26)29)12-14-8-10-25(11-9-14)19(28)15-6-7-18(27)23-21-15/h2-7,14H,8-12H2,1H3,(H,23,27)(H,24,29)
• InChI Key: HGPZTAGRCAFZID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4=NNC(=O)C=C4
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

6-(4-((5-oxo-4-(o-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality 6-(4-((5-oxo-4-(o-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-((5-oxo-4-(o-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihistaminic Activity and Eosinophil Infiltration Inhibitors

Compounds synthesized from a series of [1, 2, 4]triazolo[1, 5-b]pyridazines and imidazo[1, 2-b]pyridazines, incorporating cyclic amines, have shown antihistaminic activity and an inhibitory effect on eosinophil infiltration. These findings indicate their potential as therapeutic agents for conditions such as atopic dermatitis and allergic rhinitis. The study highlights a specific compound, TAK-427, which exhibits both antihistaminic and anti-inflammatory activities, currently undergoing clinical trials (Gyoten et al., 2003).

Anti-Diabetic Potential

Another research application explored the synthesis of triazolo-pyridazine-6-yl-substituted piperazines for their potential as anti-diabetic medications. These compounds were evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition capabilities, revealing promising insulinotropic activities and antioxidant properties. The study indicates the significance of such compounds in developing new anti-diabetic drugs (Bindu et al., 2019).

Antimicrobial and Antifungal Activities

Research into novel pyridine and fused pyridine derivatives has demonstrated their potential in exhibiting antimicrobial and antioxidant activities. This includes a focus on compounds prepared from specific pyridine carbonitriles, which upon treatment with various agents, yielded triazolopyridine derivatives with moderate to good binding energies on target proteins. Such compounds show promise in antimicrobial applications (Flefel et al., 2018).

Synthesis and Evaluation of Novel Compounds for Biological Activity

The synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives has been undertaken, revealing significant antibacterial and antifungal activity against various microorganisms. This research underscores the therapeutic potential of these compounds in treating microbial infections (Suresh et al., 2016).